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Compound of Interest

Compound Name: Diquafosol (tetrasodium)

Cat. No.: B12427650

Introduction

Diquafosol is a purinergic P2Y2 receptor agonist used in the treatment of dry eye disease.[1][2]
Its therapeutic effect stems from its ability to stimulate both water and mucin secretion from
conjunctival cells, thereby stabilizing the tear film.[1][2] The mechanism of action involves the
activation of P2Y2 receptors on the ocular surface, which initiates a G-protein-coupled
signaling cascade, leading to an increase in intracellular calcium ([Ca2+]).[1][3][4] This calcium
influx triggers downstream signaling pathways, most notably the extracellular signal-regulated
kinase (ERK) pathway, which is crucial for enhancing the expression of membrane-associated
and secreted mucins like MUC1, MUC16, and MUC5AC.[3][5][6] Furthermore, studies suggest
Diguafosol may also activate pro-survival pathways, such as the PI3K/Akt and p90RSK
pathways, to protect corneal epithelial cells from apoptosis and inflammation.[7][8]

Immunohistochemistry (IHC) is a vital technique for elucidating these molecular mechanisms in
a morphological context. It allows for the specific visualization and semi-quantification of key
signaling proteins, particularly their activated (phosphorylated) forms, within different cell types
of Diguafosol-treated tissues. This application note provides an overview and detailed protocols
for using IHC to detect activated signaling proteins, such as phosphorylated ERK (p-ERK) and
phosphorylated Akt (p-Akt), in ocular tissues.

Signaling Pathways Activated by Diquafosol
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Diguafosol binding to its receptor initiates a cascade of intracellular events. The primary
pathway leads to mucin secretion, while secondary pathways may contribute to cell survival
and anti-inflammatory effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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